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Compound of Interest

Compound Name: Methyl Isochroman-1-carboxylate

Cat. No.: B2458195

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl isochroman-1-carboxylate is a heterocyclic organic compound featuring an
isochroman core functionalized with a methyl carboxylate group at the 1-position. While specific
research on this particular molecule is limited, the isochroman scaffold is a constituent of
various bioactive natural products and synthetic compounds, exhibiting a wide range of
pharmacological activities.[1][2] This guide provides a comprehensive overview of the known
and predicted chemical properties of Methyl Isochroman-1-carboxylate, plausible synthetic
routes, and potential areas of biological investigation based on the activities of related
isochroman derivatives.

Chemical Properties

The fundamental chemical properties of Methyl Isochroman-1-carboxylate are summarized
below. Direct experimental data for some properties are not readily available in the public
domain; in such cases, values are inferred from closely related structures and general chemical
principles.

Physical and Chemical Identity
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Property Value Source/Reference
Molecular Formula C11H1203 Inferred from structure
Molecular Weight 192.21 g/mol Inferred from structure
CAS Number 13328-86-4 -

Colorless to pale yellow oil Inferred from similar
Appearance .

(predicted) compounds
Boiling Point Not available -

Not applicable (likely a liquid at  Inferred from similar

Melting Point
STP) compounds
Soluble in common organic
N solvents (e.g., DCM, EtOAc, ] o
Solubility o General chemical principles
MeOH). Low solubility in water
(predicted).

Spectroscopic Data (Predicted)

Detailed experimental spectra for Methyl Isochroman-1-carboxylate are not widely published.
The following table outlines the expected spectroscopic characteristics based on the analysis
of the isochroman core and the methyl ester functional group.[3][4][5][6]
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Spectroscopy Predicted Chemical Shifts / Frequencies

* Aromatic Protons (4H): & 7.0-7.3 ppm
(multiplet) * CH-O (1H, C1-H): 4 ~5.0-5.5 ppm
(singlet or doublet, depending on coupling) * -

1H NMR OCHs (3H): & ~3.7 ppm (singlet) * -CHz- (2H,
C4-H): & ~2.8-3.0 ppm (triplet or multiplet) * -
CHa2- (2H, C3-H): 6 ~4.0-4.2 ppm (triplet or
multiplet)

* C=0 (ester): & ~170-175 ppm * Aromatic
Carbons: & ~120-140 ppm * CH-O (C1): o ~70-
80 ppm * -OCHs: 6 ~52 ppm * -CH2-O (C3): 0
~65-70 ppm * -CH2- (C4):  ~28-35 ppm

13C NMR

* C=0 Stretch (ester): ~1735-1750 cm™1
(strong) * C-O Stretch (ester and ether): ~1000-
1300 cm~1 (strong) * Aromatic C=C Stretch:
~1450-1600 cm~1 * Aromatic C-H Stretch:
~3000-3100 cm~1 * Aliphatic C-H Stretch:
~2850-3000 cm~1

IR Spectroscopy

* [M]*: m/z = 192.0786 (for C11H1203) *
Mass Spectrometry Common Fragments: Loss of -OCHs (m/z =
161), loss of -COOCHs (m/z = 133)

Synthesis and Reactivity
Proposed Synthesis Workflow

A specific, detailed experimental protocol for the synthesis of Methyl Isochroman-1-
carboxylate is not readily available. However, a plausible synthetic route can be proposed
based on established methods for the synthesis of the isochroman ring system, followed by
functionalization.[7][8] A common approach involves the cyclization of a suitable precursor to
form isochroman-1-one, which can then be converted to the target ester.

Cyclization (e.g., acid catalysis)

Isochroman-1-one Hydrolysis Isochroman-1-carboxylic acid MeOH, acid catalyst [Methyl Isochroman—l—carhoxylate]

2-(2-Hydroxyethyl)benzoic acid
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Click to download full resolution via product page
Caption: Proposed synthetic workflow for Methyl Isochroman-1-carboxylate.
Experimental Protocol (General Procedure):

o Synthesis of Isochroman-1-one: 2-(2-Hydroxyethyl)benzoic acid is subjected to
intramolecular cyclization, often under acidic conditions (e.g., refluxing in toluene with a
catalytic amount of p-toluenesulfonic acid) with azeotropic removal of water, to yield
isochroman-1-one.

e Hydrolysis to Isochroman-1-carboxylic acid: The lactone (isochroman-1-one) is hydrolyzed to
the corresponding carboxylic acid using standard basic hydrolysis conditions (e.g., agueous
NaOH or KOH) followed by acidification.

 Esterification: The resulting isochroman-1-carboxylic acid is esterified to the methyl ester. A
common method is the Fischer esterification, involving refluxing the carboxylic acid in
methanol with a catalytic amount of a strong acid (e.qg., sulfuric acid).[9]

Chemical Reactivity

The reactivity of Methyl Isochroman-1-carboxylate is dictated by the isochroman ring system
and the methyl ester functional group.

(w )

ethyl Isochroman-1-carboxylate

H20, H* or OH- R'OM, H*[or base RoNH e.g., LiAlHa ptrong nucleophiles
or reducing agents

\ 4 \{ Y Y A
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Click to download full resolution via product page

Caption: Key chemical reactions of Methyl Isochroman-1-carboxylate.
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o Ester Group Reactions: The methyl ester can undergo hydrolysis back to the carboxylic acid,
transesterification with other alcohols, amidation with amines, and reduction to the
corresponding primary alcohol (1-(hydroxymethyl)isochroman).

e Isochroman Ring Reactivity: The isochroman ring is generally stable but can be susceptible
to ring-opening reactions under harsh conditions, such as with strong reducing agents or
certain nucleophiles.

Biological Activity and Therapeutic Potential

While there is no specific biological data for Methyl Isochroman-1-carboxylate, the
isochroman scaffold is present in numerous natural and synthetic compounds with a wide array
of biological activities.[10][11] This suggests that Methyl Isochroman-1-carboxylate could be
a valuable starting point for medicinal chemistry programs.

Known Biological Activities of Isochroman Derivatives

Isochroman derivatives have been reported to possess a range of biological activities,
including:[1][10][12]

Antimicrobial: Exhibiting activity against various bacteria and fungi.

Antitumor: Showing cytotoxicity against several cancer cell lines.

Anti-inflammatory: Demonstrating anti-inflammatory properties.

Antioxidant: Acting as radical scavengers.

Antihypertensive: Showing potential in regulating blood pressure.

Central Nervous System (CNS) Activity: Some derivatives have shown effects on the CNS.

Caption: Reported biological activities of the isochroman scaffold.

The diverse biological profile of isochroman-containing molecules makes Methyl Isochroman-
1-carboxylate an interesting candidate for further investigation and derivatization in drug
discovery programs. The methyl ester functionality can also serve as a handle for the synthesis
of a library of analogs with potentially enhanced or novel biological activities. For instance, the
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ester could be converted to amides or other functional groups to explore structure-activity
relationships (SAR).[12]

Conclusion

Methyl Isochroman-1-carboxylate is a molecule of interest due to its core isochroman
structure, which is associated with a wide range of biological activities. While specific
experimental data for this compound is sparse, this guide provides a comprehensive overview
based on established chemical principles and data from related compounds. The presented
synthetic route offers a viable path for its preparation, and the predicted spectroscopic data can
aid in its characterization. The diverse bioactivities of the isochroman class of compounds
highlight the potential of Methyl Isochroman-1-carboxylate as a scaffold for the development
of new therapeutic agents. Further experimental investigation into the synthesis,
characterization, and biological evaluation of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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